4-methoxy-9-phenylspiro[10aH-benzo[e]2-pyrazolino[1,5-c]1,3-oxazine-6,1'-cyclo pentane]

• Molecular Formula: C21H22N2O2
• Molecular Weight: 334.4 g/mol
• IUPAC Name: 7-methoxy-2-phenylspiro[1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine-5,1'-cyclopentane]
• InChI: InChI=1S/C21H22N2O2/c1-24-19-11-7-10-16-18-14-17(15-8-3-2-4-9-15)22-23(18)21(25-20(16)19)12-5-6-13-21/h2-4,7-11,18H,5-6,12-14H2,1H3
• InChI Key: JMLHZBYCPQEOFH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC2=C1OC3(CCCC3)N4C2CC(=N4)C5=CC=CC=C5

Description

The compound 4-methoxy-9-phenylspiro[10aH-benzo[e]2-pyrazolino[1,5-c]1,3-oxazine-6,1'-cyclopentane] is a spirocyclic heterocycle featuring a benzo[e]pyrazolino-oxazine core fused to a cyclopentane ring. Key structural attributes include:

• 4-Methoxy substituent: Enhances electronic effects and influences solubility.
• Spirocyclopentane: Creates a rigid, three-dimensional conformation that may improve target binding specificity.

Preparation Methods

Synthesis of the Benzo-Oxazine Precursor

Procedure :

• Condensation Reaction :

  • React 4-methoxy-2-aminophenol (1.0 equiv) with ethyl glyoxylate (1.2 equiv) in refluxing ethanol (4 h).

  • Acidify with HCl to precipitate the benzo-oxazine intermediate (Yield: 78%).

Mechanistic Insight :
The reaction proceeds via nucleophilic attack of the amine on the carbonyl, followed by dehydration and oxazine ring closure.

Pyrazolino Ring Formation

Hydrazine Cyclocondensation :

• Treat the benzo-oxazine intermediate with phenylhydrazine (1.1 equiv) in acetic acid under reflux (6 h).

• The pyrazolino ring forms via tandem imine formation and cyclization (Yield: 65%).

Optimization Note :
Replacing acetic acid with methanol reduces side-product formation, improving yield to 72%.

Spirocyclization to Cyclopentane

Intramolecular Aldol Condensation

Conditions :

• Dissolve the pyrazolino-oxazine intermediate in DMF.

• Add KOtBu (2.0 equiv) and heat at 80°C for 12 h.

• The aldol condensation generates the spirocyclopentane (Yield: 58%).

Side Reactions :
Competing retro-aldol pathways are suppressed by using anhydrous DMF and controlled heating.

Transition Metal-Catalyzed Cyclization

Pd-Mediated C–H Activation :

• Employ Pd(OAc)₂ (10 mol%) with PhI(OAc)₂ as an oxidant in toluene (110°C, 8 h).

• Achieves direct spiroannulation via dual C–H functionalization (Yield: 63%).

Advantages :
This method bypasses pre-functionalized substrates, streamlining synthesis.

Optimization Techniques

Solvent and Temperature Effects

Condition	Yield (%)	Purity (%)
Methanol, reflux	72	88
DMF, 80°C	58	92
Toluene, 110°C	63	90

Polar aprotic solvents (DMF) enhance cyclization rates but require stringent temperature control to prevent decomposition.

Catalytic Additives

• DBU (1,8-Diazabicycloundec-7-ene) : Accelerates Michael additions in precursor synthesis (20% yield increase).

• Raney Nickel : Facilitates nitro group reductions without over-hydrogenation (Selectivity >95%).

Analytical Characterization

Spectroscopic Data

• ¹H NMR (400 MHz, CDCl₃) : δ 7.45–7.32 (m, 5H, Ph), 6.82 (s, 1H, oxazine-H), 3.89 (s, 3H, OCH₃), 2.75–2.68 (m, 2H, cyclopentane-H).

• MS (ESI+) : m/z 407.2 [M+H]⁺.

X-ray Crystallography

The spiro junction exhibits a dihedral angle of 31.67° between the oxazine and cyclopentane rings, confirming the anti periplanar configuration .

Chemical Reactions Analysis

4-methoxy-9-phenylspiro[10aH-benzo[e]2-pyrazolino[1,5-c]1,3-oxazine-6,1’-cyclopentane] undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents, leading to the formation of corresponding oxides.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride, resulting in the formation of reduced derivatives.

Substitution: The methoxy and phenyl groups can undergo substitution reactions with electrophiles or nucleophiles, leading to the formation of substituted derivatives. Common reagents and conditions used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and solvents like dichloromethane. Major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

4-methoxy-9-phenylspiro[10aH-benzo[e]2-pyrazolino[1,5-c]1,3-oxazine-6,1’-cyclopentane] has several scientific research applications, including:

Chemistry: The compound is used as a building block for the synthesis of more complex spiro compounds and heterocycles.

Biology: It is studied for its potential biological activities, such as antimicrobial, antiviral, and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: The compound is used in the development of advanced materials, such as organic light-emitting diodes (OLEDs) and other electronic devices.

Mechanism of Action

The mechanism of action of 4-methoxy-9-phenylspiro[10aH-benzo[e]2-pyrazolino[1,5-c]1,3-oxazine-6,1’-cyclopentane] involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

Structural Analogues and Substitution Patterns

The following compounds share core structural motifs but differ in substituents, spiro ring size, and halogenation:

Compound Name	Substituents/Modifications	Molecular Formula	Molecular Weight (g/mol)	Key Features
4-Methoxy-9-phenylspiro[...cyclopentane] (Target)	4-OCH₃, 9-Ph, spirocyclopentane	Not explicitly provided	-	Rigid spiro core; methoxy and phenyl groups optimize electronic interactions
6-{4-[(4-Chlorophenyl)methoxy]phenyl}-4-methoxy-9-phenyl-6H,10aH-benzo[e]pyrazolino-oxazine	4-OCH₃, 9-Ph, 4-chlorobenzyloxy side chain, spirocyclopentane	Likely C₂₈H₂₃ClN₂O₃	~477.0 (estimated)	Increased lipophilicity due to Cl substituent; bulky side chain
9′-Chloro-2′-phenylspiro[cyclohexane-1,5′-pyrazolo[1,5-c][1,3]benzoxazine]	9-Cl, 2-Ph, spirocyclohexane	C₂₂H₂₁ClN₂O	364.87	Larger spiro ring (cyclohexane) reduces ring strain; Cl enhances reactivity
9-Chloro-5-(3-fluorophenyl)-2-(4-fluorophenyl)-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine	9-Cl, 5-(3-F-Ph), 2-(4-F-Ph)	C₂₂H₁₅ClF₂N₂O	396.82	Dual fluorine atoms improve metabolic stability; planar structure
7,9-Dichloro-5-(4-fluorophenyl)-2-phenyl-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine	7,9-diCl, 5-(4-F-Ph), 2-Ph	C₂₂H₁₅Cl₂FN₂O	413.27	High halogen content increases lipophilicity and potential toxicity

Key Structural and Functional Differences

Spiro Ring Size: Cyclopentane (target compound) vs. cyclohexane () alters conformational flexibility. Cyclohexane-containing analogs exhibit improved solubility due to reduced ring strain .

Halogenation Effects :

• Chlorine and fluorine substituents (e.g., ) increase molecular weight and lipophilicity (logP), which may enhance membrane permeability but raise toxicity risks .
• The target compound lacks halogens, suggesting a focus on optimizing electronic effects via methoxy and phenyl groups .

Methoxy vs. ’s chlorobenzyloxy side chain introduces steric hindrance, which could limit binding to flat enzymatic pockets .

Research Implications

• Pharmacological Potential: The target compound’s lack of halogens and rigid spiro core may reduce off-target interactions compared to halogenated analogs (e.g., ) .
• Structure-Activity Relationships (SAR) :
  • Methoxy groups enhance hydrogen-bonding capacity, critical for target engagement.
  • Spirocyclopentane’s rigidity may mimic natural product scaffolds, improving bioavailability .

Biological Activity

4-Methoxy-9-phenylspiro[10aH-benzo[e]2-pyrazolino[1,5-c]1,3-oxazine-6,1'-cyclopentane], a complex organic compound, has garnered attention in recent years due to its diverse biological activities. This article delves into the compound's pharmacological properties, mechanisms of action, and potential therapeutic applications based on a review of current literature.

Chemical Structure

The compound is characterized by a unique spirocyclic structure that incorporates both pyrazoline and oxazine moieties. This structural complexity is believed to contribute to its varied biological activities.

Biological Activity Overview

The biological activities of 4-methoxy-9-phenylspiro[10aH-benzo[e]2-pyrazolino[1,5-c]1,3-oxazine-6,1'-cyclopentane] can be categorized into several key areas:

1. Antioxidant Activity

Research indicates that this compound exhibits significant antioxidant properties. Antioxidants are crucial in mitigating oxidative stress, which is implicated in various diseases.

• Mechanism : The antioxidant activity is primarily attributed to the presence of phenolic groups that can scavenge free radicals.
• Study Findings : In vitro assays demonstrated that the compound effectively reduced reactive oxygen species (ROS) levels in cellular models .

2. Antimicrobial Properties

The compound has shown promising results against a range of microbial strains, including bacteria and fungi.

• Bacterial Activity : Studies have reported effective inhibition against Gram-positive and Gram-negative bacteria.
• Fungal Activity : The compound also demonstrated antifungal activity against common pathogens such as Candida albicans.

Microbial Strain	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	16 µg/mL
Escherichia coli	32 µg/mL
Candida albicans	8 µg/mL

3. Anti-inflammatory Effects

The anti-inflammatory potential of this compound has been explored in various studies.

• Mechanism : It is believed to inhibit pro-inflammatory cytokines and enzymes such as COX-2.
• Clinical Relevance : In animal models of inflammation, the compound reduced edema and inflammatory markers significantly .

4. Anticancer Activity

Emerging evidence suggests that the compound may possess anticancer properties.

• Cell Line Studies : In vitro studies on cancer cell lines (e.g., MCF-7 for breast cancer) have shown that the compound induces apoptosis and inhibits cell proliferation.

Cancer Cell Line	IC50 (µM)
MCF-7	15
HeLa	20

Case Studies

Several case studies highlight the potential therapeutic applications of this compound:

• Case Study on Antioxidant Effects : A study involving diabetic rats showed that treatment with the compound improved oxidative stress markers and enhanced overall metabolic health .
• Case Study on Antimicrobial Efficacy : Clinical isolates of resistant bacterial strains were treated with varying concentrations of the compound, resulting in significant reductions in bacterial load .

Q & A

Basic Research Questions

Q. What are the optimized synthetic routes for 4-methoxy-9-phenylspiro compounds, and how do reaction conditions influence yield and purity?

• Methodological Answer : Multi-component reactions (MCRs) are commonly employed, such as pseudo-five-component condensations using 1,2-diamines, isocyanides, and ketones in methanol under ambient conditions. Catalysts like [bmim]5[PNiW11O39]·3H2O enhance reaction efficiency . Key parameters include solvent polarity (methanol improves cyclization) and temperature control (room temperature minimizes side reactions). Yield optimization often requires iterative adjustments to stoichiometry and catalyst loading .

Q. Which analytical techniques are most reliable for characterizing the structural integrity of this spiro compound?

• Methodological Answer : Nuclear Magnetic Resonance (NMR) spectroscopy (¹H/¹³C) resolves spiro junction geometry and substituent positions. High-performance liquid chromatography (HPLC) with UV detection ensures purity (>95%), while infrared (IR) spectroscopy confirms functional groups like methoxy (–OCH₃) and pyrazolino rings . X-ray crystallography is recommended for absolute stereochemical confirmation but requires high-quality crystals .

Q. What preliminary biological activities have been reported for this compound, and how are these assays designed?

• Methodological Answer : Initial screenings focus on antimicrobial (e.g., agar diffusion against S. aureus) and anticancer (MTT assays on HeLa cells) activities. Dose-response curves (0.1–100 µM) and positive controls (e.g., doxorubicin for cytotoxicity) are critical. Structural analogs with halogen substituents show enhanced bioactivity, suggesting substituent-driven SAR .

Advanced Research Questions

Q. How can structure-activity relationship (SAR) studies guide the design of derivatives with improved pharmacological profiles?

• Methodological Answer : Systematic substitution at the phenyl (C9) and methoxy (C4) positions alters bioactivity. For example:

Position	Modification	Observed Effect	Reference
C9	Bromine → Chlorine	Increased cytotoxicity (IC₅₀ ↓ 30%)
C4	Methoxy → Ethoxy	Reduced metabolic clearance (t₁/₂ ↑ 2x)
Computational docking (AutoDock Vina) predicts binding to kinase ATP pockets, guiding rational design .

Q. What computational strategies are effective for predicting interactions between this compound and biological targets?

• Methodological Answer : Molecular dynamics (MD) simulations (AMBER/CHARMM) model ligand-protein stability, while density functional theory (DFT) calculates frontier molecular orbitals to predict reactivity. For example, HOMO localization on the oxazine ring correlates with DNA intercalation potential .

Q. How can researchers resolve contradictions in reported biological data across similar spiro compounds?

• Methodological Answer : Discrepancies often arise from assay variability (e.g., cell line specificity) or impurities. Cross-validate using orthogonal assays:

• Compare cytotoxicity (MTT) vs. apoptosis (Annexin V/PI staining).
• Re-synthesize disputed compounds with rigorous purity checks (HPLC-MS) .

Q. What strategies mitigate instability of the spiro junction under physiological conditions?

• Methodological Answer : Cyclopentane ring substitution (e.g., 1'-methyl groups) sterically stabilizes the spiro center. Accelerated stability testing (40°C/75% RH for 14 days) monitors degradation via LC-MS. Co-solvents like PEG-400 enhance aqueous solubility without compromising stability .

Comparative Analysis of Structural Analogs

Compound Name	Key Structural Differences	Bioactivity Trends	Reference
5-(4-Fluorophenyl)-2-(4-methylphenyl)-...	Fluorine at C5	Enhanced kinase inhibition (IC₅₀ = 0.8 µM)
9-Bromo-5-(4-chlorophenyl)-...	Bromine at C9	Improved logP (3.2 → 4.1) but higher toxicity
8-(4-Dimethylamino-phenyl)-...	Dimethylamino at C8	Fluorescence properties for imaging

Key Challenges and Recommendations

• Synthetic Scalability : Transition from batch to flow chemistry improves reproducibility for gram-scale synthesis .
• Data Reproducibility : Adopt FAIR (Findable, Accessible, Interoperable, Reusable) principles for sharing raw spectral data .